1-(3,3-Dimethyl-2-oxobutyl)-3-(4-fluorophenyl)-7,9-dimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione

• IUPAC Name: 1-(3,3-dimethyl-2-oxobutyl)-3-(4-fluorophenyl)-7,9-dimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C21H23FN6O3/c1-21(2,3)15(29)11-28-19-23-17-16(18(30)26(5)20(31)25(17)4)27(19)10-14(24-28)12-6-8-13(22)9-7-12/h6-9H,10-11H2,1-5H3
• InChI Key: DAWLUYMOHHPCNK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)CN1C2=NC3=C(N2CC(=N1)C4=CC=C(C=C4)F)C(=O)N(C(=O)N3C)C
• Molecular Formula: C21H23FN6O3
• Molecular Weight: 426.4 g/mol

Description

1-(3,3-Dimethyl-2-oxobutyl)-3-(4-fluorophenyl)-7,9-dimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione is a useful research compound. Its molecular formula is C21H23FN6O3 and its molecular weight is 426.452. The purity is usually 95%.
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Scientific Research Applications

Syntheses and Biological Activities

Compounds within the triazine class, including various derivatives, have been synthesized and evaluated for their antitumor activity and vascular relaxing effects. One study detailed the synthesis of novel heterocycles, specifically purino[7,8-g]-6-azapteridines and [1,2,4]triazino-[3,2-f]purines, which showed activity against P388 leukemia, although they did not exhibit potent vascular relaxing effects (T. Ueda et al., 1987).

Crystal Structures and Nonlinear Optics Materials

The crystal structures and packing of triazine derivatives have been investigated for their potential applications in nonlinear optics (NLO) materials. One study focused on the structures of 2,4,6-tris(4-fluorophenoxy)-1,3,5-triazine and related compounds, revealing their characteristic hydrogen bonding and potential for octupolar NLO applications (R. Boese et al., 2002).

Anticancer, Anti-HIV, and Antimicrobial Activities

Several triazine derivatives have been synthesized and assessed for their anticancer, anti-HIV, and antimicrobial activities. A notable study reported the synthesis of tricyclic triazino and triazolo[4,3-e]purine derivatives, showing considerable activity against specific cancer cell lines and moderate anti-HIV activity, alongside promising antimicrobial effects against selected pathogens (F. Ashour et al., 2012).

Fluorinated Compounds and Molluscicidal Agents

Research into fluorine-substituted triazine derivatives has identified potential molluscicidal agents against snails responsible for Bilharziasis diseases. This includes the synthesis of new fluorine/phosphorus substituted compounds, demonstrating the versatility of triazine derivatives in addressing various biological and environmental challenges (Abeer N. Al-Romaizan et al., 2014).